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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,
and handling of 4-Bromobenzaldehyde-13Cs. This isotopically labeled compound is a crucial
tool in pharmaceutical research and development, particularly in metabolic studies and as an
internal standard for quantitative analysis.

Core Chemical Properties

4-Bromobenzaldehyde-13Ce is the 13C isotopically labeled form of 4-bromobenzaldehyde. The
six carbon atoms in the benzene ring are 13C isotopes, which increases the molecular weight of
the compound without significantly altering its chemical reactivity compared to the unlabeled

analogue.

Table 1: Physicochemical Data of 4-Bromobenzaldehyde-13Ces and Unlabeled 4-
Bromobenzaldehyde
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4-Bromobenzaldehyde-**Cs

4-Bromobenzaldehyde
(Unlabeled)

Molecular Formula

13CeHsBro[1]

C7HsBrOJ[2]

Molecular Weight

190.97 g/mol [1]

185.02 g/mol [2]

Accurate Mass

189.973 amul[1]

183.952 amul[3]

CAS Number 1037620-59-9[1][4] 1122-91-4[1]
White to off-white crystalline
Appearance
powder[2]
Melting Point 55 - 58 °C[5][6]
Boiling Point 224 - 226 °C at 760 mmHg[2]
Density 1.557 g/cm3[2]
Flash Point 93 °C[2]
Slightly soluble in water;
N soluble in organic solvents
Solubility

such as ethanol, ether, and

chloroform.[2]

Stability and Storage

Proper storage and handling are critical to maintain the integrity of 4-Bromobenzaldehyde-13Ce.

e General Stability: The compound is stable under recommended storage conditions.[2][7]

o Sensitivities: It is reported to be sensitive to light, moisture, and air.[8][9]

 Recommended Storage: Store in a cool, dry, and well-ventilated area.[2] Keep containers

tightly closed and store under an inert atmosphere.[8]

e Incompatible Materials: Avoid strong oxidizing agents, strong bases, and strong reducing

agents.[7][9]

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzaldehyde
https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12739653.htm?N=India
https://www.lgcstandards.com/PL/en/p/TRC-B680327
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.fishersci.co.uk/store/msds?partNumber=11412357&countryCode=GB&language=en
https://www.sigmaaldrich.com/JP/ja/product/mm/804146
https://adpharmachem.com/4-bromo-benzaldehyde/
https://adpharmachem.com/4-bromo-benzaldehyde/
https://adpharmachem.com/4-bromo-benzaldehyde/
https://adpharmachem.com/4-bromo-benzaldehyde/
https://adpharmachem.com/4-bromo-benzaldehyde/
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14237~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:13:29~~4-Bromobenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=SB01132EE&productDescription=4-BROMOBENZALDEHYDE+50GR&vendorId=VN00092202&countryCode=US&language=en
https://adpharmachem.com/4-bromo-benzaldehyde/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14237~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:13:29~~4-Bromobenzaldehyde~~
https://www.cdhfinechemical.com/images/product/msds/10_1046601347_4-BromoBenzaldehyde-CASNO-1122-91-4-MSD.pdf
https://www.fishersci.com/store/msds?partNumber=SB01132EE&productDescription=4-BROMOBENZALDEHYDE+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Applications

The chemical reactivity of 4-Bromobenzaldehyde-13Cs is analogous to its unlabeled
counterpart. The presence of the aldehyde and bromo- functionalities on the aromatic ring
allows for a variety of chemical transformations.

» Aldehyde Group Reactivity: It undergoes typical aldehyde reactions, such as oxidation to
form 4-bromobenzoic acid and reduction to yield 4-bromobenzyl alcohol.[2]

» Aryl Bromide Reactivity: The bromine atom facilitates various cross-coupling reactions,
including Suzuki and Sonogashira couplings.[10] It is a valuable precursor in palladium-
catalyzed arylation reactions.[2][11]

» Applications of the Labeled Compound: 4-Bromobenzaldehyde-3Cs is primarily used as a
stable isotope-labeled internal standard in mass spectrometry-based quantitative analyses.
Its use allows for precise quantification in complex biological matrices during drug
metabolism and pharmacokinetic (DMPK) studies.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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